3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinone (3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)hydrazone
Description
3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinone (3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)hydrazone is a useful research compound. Its molecular formula is C22H26N4 and its molecular weight is 346.5 g/mol. The purity is usually 95%.
The exact mass of the compound 3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinone (3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)hydrazone is 346.21574685 g/mol and the complexity rating of the compound is 537. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinone (3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)hydrazone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinone (3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)hydrazone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystallography and Structural Analysis
The compound has been utilized in crystallography to determine the structure of related molecules. The crystal structure of similar compounds, such as 3,3-dimethyl-3,4-dihydro-1H-benzo[c]chromene-1,6(2H)-dione, has been elucidated, providing insights into the stereochemistry and molecular conformations . This application is crucial for understanding the physical and chemical properties of the compound, which can be pivotal in the development of new materials and drugs.
Synthesis of Pharmacologically Active Compounds
Derivatives of this compound serve as core structures for many pharmacologically active compounds. They exhibit a wide range of biological activities and are present in numerous natural food resources, including citrus fruits, herbs, and vegetables . This makes them significant for the synthesis of new medicinal agents with potential therapeutic applications.
Biological Activity Studies
The compound’s derivatives are known for their biological activities. They have been studied for their antinociceptive, anthelmintic, and larvicidal properties, indicating their potential use in developing treatments for pain, parasitic worms, and mosquito-borne diseases .
properties
IUPAC Name |
1,2-bis(3,3-dimethyl-4H-isoquinolin-1-yl)hydrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4/c1-21(2)13-15-9-5-7-11-17(15)19(23-21)25-26-20-18-12-8-6-10-16(18)14-22(3,4)24-20/h5-12H,13-14H2,1-4H3,(H,23,25)(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBAUCDCSFFBSLR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=CC=CC=C2C(=N1)NNC3=NC(CC4=CC=CC=C43)(C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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